Cas no 868528-95-4 (4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone)

4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone structure
868528-95-4 structure
Product Name:4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone
CAS No:868528-95-4
MF:C16H27NO5
MW:313.389285326004
CID:826918
Update Time:2023-08-03

4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 4-(N,N-bis(tert-butoxycarbonyl)amino)cyclohexanone
    • 4-[Bis(tert-butyloxycarbonyl)amino]cyclohexanone
    • 4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone
    • Inchi: 1S/C16H27NO5/c1-15(2,3)21-13(19)17(14(20)22-16(4,5)6)11-7-9-12(18)10-8-11/h11H,7-10H2,1-6H3
    • InChI Key: LCEPXCFIENMIGB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(C(=O)OC(C)(C)C)C1CCC(CC1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Topological Polar Surface Area: 72.9
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